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Compound of Interest

Compound Name: Linear PBT Trimer

Cat. No.: B15352588

A Comparative Guide to the Migration of Linear PBT Trimer in Various Food Simulants

This guide provides a comparative analysis of the migration levels of the linear polybutylene
terephthalate (PBT) trimer into different food simulants. The data and methodologies presented
are based on scientific studies and are intended for researchers, scientists, and professionals
in the field of drug development and food contact material safety.

Introduction

Polybutylene terephthalate (PBT) is a thermoplastic polyester commonly used in food contact
materials (FCMs) due to its mechanical and thermal stability.[1] During the polymerization
process, low molecular weight oligomers, including linear and cyclic forms, are generated as
by-products.[2] These oligomers have the potential to migrate from the PBT matrix into
foodstuffs, raising safety concerns. While cyclic oligomers are often present in higher
concentrations in the polymer itself, linear oligomers have been shown to be more relevant for
migration into aqueous foods.[1][3] This guide focuses on the migration of the linear PBT
trimer, a specific oligomer of interest, into various food simulants that mimic the properties of
different types of food.

The migration of substances from FCMs is influenced by several factors, including the type of
food, temperature, contact time, and the physicochemical properties of the migrant and the
food matrix.[2] To assess the potential for migration, standardized food simulants are used to
represent different food categories:
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e Agueous and Acidic Foods: Simulated by solutions like 10% ethanol and 3% acetic acid.

» Alcoholic Foods: Simulated by ethanolic solutions of varying concentrations (e.g., 20%,
50%).

o Fatty Foods: Simulated by substances like olive oil, sunflower oil, or alternative fatty food
simulants such as isooctane and 95% ethanol.

This guide will compare the migration levels of the linear PBT trimer in these different simulant
types, providing a clear overview of its migration behavior under various conditions.

Data Presentation: Migration Levels of PBT
Oligomers

The following table summarizes the quantitative data on the migration of PBT oligomers, with a
focus on the linear trimer where specific data is available.
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Food Simulant Test Migrating Migration
. . Reference
Simulant Type Conditions Substance Level
100°C for 2 )
Total Linear
hours )
Water Aqueous PBT 0.29 mg/item [1]
(repeated )
Oligomers
use)
Simulant D1
Aqueous/Fatt - )
(50% Not specified PBT Trimer 0.21 pg/L [4]
Ethanol) Y
Isooctane Fatty Not specified PBT Trimer 4.11 pg/L [4]
) ) Data not
3% Acetic o -~ Cyclic PBT )
) Acidic Not specified ] available for [2]
Acid Oligomers _ _
linear trimer
. Data not
Aqueous/Alco - Cyclic PBT )
20% Ethanol ] Not specified ] available for [2]
holic Oligomers ) )
linear trimer
_ Data not
N Cyclic PBT ]
95% Ethanol Fatty Not specified ) available for [2]
Oligomers ) )
linear trimer
] 200°C for 10 Cyclic PBT
Sunflower Oil  Fatty ] ] 7.5 mg/kg [2]
minutes Oligomers
70°C for 2
) Fatty/Aqueou  hours Cyclic PBT
Milk ] 218 pg/L [2]
S (repeated Oligomers
use)

Note: Data for the linear PBT trimer is limited. The table includes data for total linear
oligomers and cyclic oligomers to provide a broader context for the migration behavior of PBT
oligomers. The migration of the linear trimer into acidic and lower-concentration alcoholic
simulants is expected but quantitative data was not found in the reviewed literature.

Experimental Protocols
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The methodologies employed in the cited studies for determining the migration of PBT
oligomers are detailed below.

Migration Testing

Migration experiments are typically conducted based on regulations such as the European
Commission Regulation (EU) No. 10/2011.[2] The general procedure involves the following
steps:

o Sample Preparation: PBT articles (e.qg., utensils, pellets) are cleaned and brought into
contact with the selected food simulant.[2] The surface area to volume ratio is controlled to
ensure standardized testing conditions.

e Incubation: The PBT samples are immersed in the food simulant and incubated at specific
temperatures and for defined durations to simulate real-use scenarios.[1][2] For example,
testing for repeated-use articles may involve multiple migration steps.[1]

o Migrate Collection: After incubation, the food simulant containing the migrated substances
(the "migrate™) is collected for analysis.

Analytical Method: HPLC-DAD/ESI-MS

A common and effective method for the identification and quantification of PBT oligomers is
High-Performance Liquid Chromatography (HPLC) coupled with a Diode-Array Detector (DAD)
and an Electrospray lonization Mass Spectrometer (ESI-MS).[1][3]

o Chromatographic Separation: The migrate is injected into an HPLC system. The different
oligomers are separated based on their affinity for the stationary phase of the HPLC column
and the mobile phase.

o Detection and Identification (DAD and ESI-MS):

o DAD: Provides ultraviolet (UV) absorption data, which aids in the initial detection of
aromatic compounds like PBT oligomers.

o ESI-MS: The eluting compounds are ionized and their mass-to-charge ratio is determined
by the mass spectrometer. This allows for the precise identification of the linear PBT
trimer and other oligomers based on their molecular weight.[1]
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¢ Quantification:

o Quantification is often performed using an external standard. For PBT oligomers, a
compound with a similar chemical structure and chromophore, such as bis(2-hydroxyethyl)
terephthalate (BHET), can be used to create a calibration curve.[1] The concentration of
the linear PBT trimer in the migrate is then determined by comparing its peak area in the

chromatogram to the calibration curve.

Visualization of the Migration Process

The following diagrams illustrate the logical workflow of the PBT trimer migration process and

the analytical determination.
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Caption: Migration of linear PBT trimer into food simulants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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